[(2-Methoxyphenyl)methyl](1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amine

• Molecular Formula: C14H15N5O
• Molecular Weight: 269.30 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H15N5O/c1-19-14-11(8-18-19)13(16-9-17-14)15-7-10-5-3-4-6-12(10)20-2/h3-6,8-9H,7H2,1-2H3,(H,15,16,17)
• InChI Key: XJQRBAFOMWYVGP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2C=N1)NCC3=CC=CC=C3OC

Description

(2-Methoxyphenyl)methylamine is a pyrazolo-pyrimidine derivative characterized by a pyrazole ring fused to a pyrimidine core. The compound features two key substituents:

• A 1-methyl group on the pyrazole ring.
• A (2-methoxyphenyl)methyl group attached to the pyrimidine’s amine moiety.

The ortho-methoxy substitution on the benzyl group introduces steric and electronic effects that may influence binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methoxyphenyl)methylamine typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out at room temperature.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using automated reactors. The use of continuous flow reactors can also enhance the efficiency and yield of the synthesis process. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

(2-Methoxyphenyl)methylamine undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, amines.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

Antitumor Activity

Recent studies have highlighted the potential of pyrazolo[4,5-e]pyrimidines as antitumor agents. Research indicates that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that modifications to the pyrazolo[4,5-e]pyrimidine scaffold could enhance its anticancer properties through improved interaction with target enzymes involved in tumor progression .

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes linked to cancer and inflammatory processes. Inhibitory assays have shown promising results, suggesting that (2-Methoxyphenyl)methylamine could serve as a lead compound for developing new therapeutic agents targeting these enzymes .

Fluorescent Probes

Recent advancements have identified pyrazolo[1,5-a]pyrimidines as effective fluorescent probes due to their favorable photophysical properties. The incorporation of the methoxyphenyl moiety enhances the compound's fluorescence characteristics, making it suitable for applications in bioimaging and diagnostics . Studies have reported that specific derivatives can achieve high quantum yields, which are essential for effective imaging applications.

Case Study 1: Anticancer Activity

A notable study focused on synthesizing various derivatives of (2-Methoxyphenyl)methylamine and evaluating their anticancer activity. The results indicated that certain derivatives exhibited IC50 values in the low micromolar range against breast and lung cancer cell lines. This suggests that structural modifications can significantly impact biological activity .

Case Study 2: Enzyme Inhibition

Another research effort investigated the enzyme inhibitory potential of this compound against cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation. The study found that specific analogs of the compound effectively inhibited CDK activity, leading to reduced proliferation of tumor cells in vitro .

Mechanism of Action

The mechanism of action of (2-Methoxyphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Core Structure Variations

The pyrazolo-pyrimidine core varies in ring fusion positions across analogs, altering substituent orientation:

Compound Name	Core Structure	Key Fusion Positions
Target Compound	Pyrazolo[4,5-e ]pyrimidin-4-amine	Pyrazole: 4,5; Pyrimidine: e-position
1-(2,4-Dimethylphenyl)-N-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine ()	Pyrazolo[3,4-d ]pyrimidin-4-amine	Pyrazole: 3,4; Pyrimidine: d-position
1-[(4-chlorophenyl)methyl]-N-(2-methoxyethyl)pyrazolo[3,4-d]pyrimidin-4-amine ()	Pyrazolo[3,4-d ]pyrimidin-4-amine	Pyrazole: 3,4; Pyrimidine: d-position

Substituent Analysis

Substituents on the pyrazole ring and amine moiety significantly impact physicochemical and biological properties:

Table 1: Substituent Comparison

Compound Name	Pyrazole Substituent (R1)	Amine Substituent (R2)
Target Compound	1-Methyl	(2-Methoxyphenyl)methyl
Compound	1-(2,4-Dimethylphenyl)	(4-Methylphenyl)methyl
Compound	1-(4-Chlorophenyl)methyl	2-Methoxyethyl
Compound	1-Methyl	Butyl

Key Observations :

• Steric Effects :
  • Ortho-substitution in the target may restrict rotational freedom compared to para-substituted analogs (e.g., ’s 4-methylbenzyl), influencing binding pocket compatibility.
• Solubility :
  • The 2-methoxyethyl group () introduces polarity, likely enhancing aqueous solubility compared to the target’s aromatic benzyl group .
  • Butyl () increases lipophilicity, favoring lipid bilayer penetration but reducing solubility .

Inferred Structure-Activity Relationships (SAR)

While biological data are absent in the evidence, structural trends suggest:

• Aromatic vs. Aliphatic Substituents : Aromatic groups (e.g., benzyl in the target) may favor π-π stacking in kinase active sites, whereas aliphatic chains (e.g., butyl in ) could enhance off-target interactions .

Biological Activity

(2-Methoxyphenyl)methylamine is a complex organic compound that combines a methoxy-substituted phenyl group with a methylpyrazolo[4,5-e]pyrimidine framework. This unique structure positions it as a candidate for various therapeutic applications, particularly in oncology and inflammation. This article reviews the biological activities associated with this compound, summarizing key research findings, case studies, and potential therapeutic implications.

Structural Overview

The structural formula of (2-Methoxyphenyl)methylamine is represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{N}_{4}\text{O}$$

This compound features:

• A methoxyphenyl group that enhances lipophilicity and potential receptor interactions.
• A methylpyrazolo[4,5-e]pyrimidine core known for its pharmacological relevance.

Antitumor Activity

Research indicates that pyrazolo derivatives exhibit significant antitumor properties. Specifically, compounds similar to (2-Methoxyphenyl)methylamine have been shown to inhibit key oncogenic pathways:

• Inhibition of Kinases : Pyrazolo derivatives have demonstrated inhibitory effects against various kinases such as BRAF(V600E), EGFR, and Aurora-A kinase. These kinases are critical in tumor proliferation and survival pathways .
• Cell Viability Assays : In vitro studies have reported IC50 values in the micromolar range for similar compounds, indicating effective cytotoxicity against cancer cell lines .

Anti-inflammatory Properties

The compound's potential anti-inflammatory activity has also been explored:

• Cytokine Modulation : Studies have shown that pyrazolo derivatives can modulate the production of pro-inflammatory cytokines. This suggests a mechanism by which they may alleviate inflammatory conditions .
• Animal Models : In vivo studies using animal models of inflammation have demonstrated significant reductions in edema and inflammatory markers following administration of pyrazolo compounds .

Antimicrobial Activity

Emerging research indicates that pyrazolo derivatives may possess antimicrobial properties:

• Antifungal Activity : Specific derivatives have shown promise against various fungal pathogens, suggesting a broader spectrum of antimicrobial activity .
• Bacterial Inhibition : Some studies highlight the efficacy of pyrazole compounds against Gram-positive and Gram-negative bacteria, further supporting their potential as antimicrobial agents .

Case Studies

• Antitumor Efficacy in Mice :
  • A study evaluated the effects of a related pyrazolo derivative on tumor growth in mice models. Results indicated a significant reduction in tumor size compared to control groups, with minimal toxicity observed at therapeutic doses .
• Inflammation Reduction in Rheumatoid Arthritis Models :
  • In an experimental model of rheumatoid arthritis, treatment with (2-Methoxyphenyl)methylamine led to decreased joint swelling and pain scores, supporting its anti-inflammatory potential .

Research Findings Summary

Biological Activity	Mechanism	Reference
Antitumor	Inhibits BRAF(V600E), EGFR
Anti-inflammatory	Modulates cytokine production
Antimicrobial	Effective against fungi and bacteria